Cas no 3709-43-1 (Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate)

• Product Name: Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate
• CAS No: 3709-43-1
• MF: C₁₄H₈N₂Na₂O₁₀S₂
• MW: 474.330263137817
• MDL: MFCD00024929
• CID: 309735
• PubChem ID: 87567464
• Update Time: 2025-06-30

Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate Chemical and Physical Properties

Names and Identifiers

• Disodium 4,4'-Dinitrostilbene-2,2'-disulfonate
• 4,4'-DINITRO-2,2'-STILBENEDISULFONIC ACID SODIUM SALT
• 4,4'-DINITROSTILBENE-2,2'-DISULFONIC ACID DISODIUM SALT
• DNS
• 4,4-Dinitrostilbene-2,2-Disulfonic Acid Disodium Salt
• Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate
• DSSTox_CID_7542
• DSSTox_RID_78497
• DSSTox_GSID_27542
• sodium 4,4'-dinitrostilbene-2,2'-disulfonate
• SDCDTWFAOKXZHD-UHFFFAOYSA-L
• Tox21_303069
• Tox21_201776
• 4,4'-dinitro-2,2'-stilbene disulfonate disodium salt
• 4,4'-Dinitro-2,2'-stilbenedisulfonic acid disodium salt
• 2,2'-(1,2-Ethenediyl)bis(5-nitrobenzenesulfonic acid), disodium salt
• NSC 163175
• D0853
• disodium 5-nitro-2-[2-(4-nitro-2-sulfonatophenyl)ethenyl]benzene-1-sulfonate
• NSC 1793
• CAS-3709-43-1
• EC 223-051-2
• NS00087108
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-nitro-, disodium salt
• Sodium 4,4'-dinitrostilbene-2,2'-disulphonate
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-nitro-, sodium salt (1:2)
• DTXCID707542
• DTXSID7027542
• 3709-43-1
• DNDS
• SR-01000637179-1
• disodium 2,2'-(E)-ethene-1,2-diylbis(5-nitrobenzenesulfonate)
• sodium (E)-6,6'-(ethene-1,2-diyl)bis(3-nitrobenzenesulfonate)
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-nitro-, sodium salt (1:2)
• EINECS 223-051-2
• E78887
• DNDS (disodium)
• Q19903965
• disodium 5-nitro-2-[2-(4-nitro-2-sulfonatophenyl)vinyl]benzenesulfonate
• CCRIS 8595
• NCGC00257101-01
• 4,4'-Dinitro-2,2'-stilbenedisulfonic acid, disodium salt
• NCGC00259325-01
• UNII-4U494VHI4D
• 4,4'-Dinitrostilbene-2,2'-disulfonic acid, disodium salt
• DISODIUM, 4,4'-DINITROSTILBENE-2,2-DISULFONATE
• 15883-59-7
• NSC-163175
• 2,2'-Stilbenedisulfonic acid, 4,4'-dinitro-, disodium salt
• AKOS015833335
• AKOS037646544
• AS-69466
• Sodium 6,6'-(ethene-1,2-diyl)bis(3-nitrobenzenesulfonate)
• 1258314-38-3
• 4,4-DINITROSTILBENE-2,2-DISULFONICACIDDISODIUMSALT
• Disodium 4,4'-dinitrostilbene-2,2'-disulphonate
• 5-nitro-2-[(E)-2-(4-nitro-2-sulfo-phenyl)vinyl]benzenesulfonic acid
• MFCD00024929
• 4U494VHI4D
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-nitro-, disodium salt
• CHEMBL5287526
• GLXC-04537
• disodium 5-nitro-2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate
• SDCDTWFAOKXZHD-SEPHDYHBSA-L
• BDBM50614587

• MDL： MFCD00024929
• Inchi： 1S/C14H10N2O10S2.2Na/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26;;/h1-8H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2/b2-1+;;
• InChI Key： SDCDTWFAOKXZHD-SEPHDYHBSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 473.94200
• Monoisotopic Mass: 473.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 735
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: Not determined
• Topological Polar Surface Area: 223

Experimental Properties

• Density: 1.779
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: almost transparency
• PSA: 222.80000
• LogP: 4.68960

Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate

Disodium 4,4'-Dinitro-2,2'-Stilbenedisulfonate (CAS No. 3709-43-1): An Overview of Its Properties and Applications

Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate (CAS No. 3709-43-1) is a versatile compound with a wide range of applications in various scientific and industrial fields. This compound is known for its unique chemical structure and properties, making it a valuable component in the development of advanced materials and analytical techniques. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of disodium 4,4'-dinitro-2,2'-stilbenedisulfonate, highlighting recent research findings and their implications.

Chemical Structure and Properties

Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate is a symmetric stilbene derivative with two sulfonate groups and two nitro groups. The molecular formula is C₁₆H₁₀N₂O₈S₂, and its molecular weight is approximately 418.38 g/mol. The compound is highly polar due to the presence of the sulfonate groups, which makes it soluble in water and other polar solvents. The nitro groups contribute to its electronic properties and stability under various conditions.

The chemical structure of disodium 4,4'-dinitro-2,2'-stilbenedisulfonate allows it to exhibit strong absorbance in the ultraviolet (UV) and visible regions of the electromagnetic spectrum. This property makes it useful as a chromophore in various analytical techniques, such as UV-Vis spectroscopy and fluorescence spectroscopy. Additionally, the compound's high thermal stability ensures that it remains intact under a wide range of temperatures, making it suitable for use in high-temperature processes.

Synthesis Methods

The synthesis of disodium 4,4'-dinitro-2,2'-stilbenedisulfonate typically involves several steps. One common method starts with the preparation of 4,4'-dinitrostilbene by reacting 4-nitrostyrene with another equivalent of 4-nitrostyrene in the presence of a suitable catalyst. The resulting dinitrostilbene is then sulfonated using sulfuric acid or another sulfonating agent to introduce the sulfonic acid groups. Finally, the sulfonic acid groups are neutralized with sodium hydroxide to form the disodium salt.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing disodium 4,4'-dinitro-2,2'-stilbenedisulfonate. For example, green chemistry approaches have been explored to reduce the use of hazardous reagents and minimize waste generation. These methods not only improve the yield and purity of the final product but also align with sustainable development goals.

Analytical Applications

Disodium 4,4'-dinitro-2,2'-stilbenedisulfonate has found extensive use in analytical chemistry due to its strong absorbance properties. It serves as a reference standard in UV-Vis spectroscopy for calibrating instruments and validating analytical methods. The compound's well-characterized absorption spectrum allows for precise quantification of analytes in complex matrices.

In addition to UV-Vis spectroscopy, disodium 4,4'-dinitro-2,2'-stilbenedisulfonate is also used in fluorescence spectroscopy. Its ability to emit light at specific wavelengths upon excitation makes it a valuable probe for studying molecular interactions and dynamics. Recent studies have demonstrated its utility in detecting trace amounts of metal ions and organic pollutants in environmental samples.

Molecular Biology Applications

The unique properties of disodium 4,4'-dinitro-2,2'-stilbenedisulfonate have also made it an attractive candidate for molecular biology applications. In particular, its ability to interact with biomolecules such as proteins and nucleic acids has been explored for developing new biosensors and imaging agents.

A recent study published in the Journal of Biotechnology reported the use of disodium 4,4'-dinitro-2,2'-stilbenedisulfonate-based probes for detecting specific DNA sequences in real-time PCR assays. The high sensitivity and selectivity of these probes make them suitable for diagnostic applications in clinical settings.

Potential Therapeutic Applications strong> p > < p >While primarily used as an analytical reagent,< strong >disodium 4 , 4 '- dinitro - 2 , 2 '- stilbenedisulfonate< / strong > has shown promise in preliminary studies as a potential therapeutic agent . Its ability to modulate cellular processes through interactions with specific biomolecules has been investigated . For example , research conducted at the University of California , Los Angeles (UCLA) has demonstrated that< strong >disodium 4 , 4 '- dinitro - 2 , 2 '- stilbenedisulfonate< / strong > can inhibit certain enzymes involved in inflammation pathways , suggesting its potential use as an anti-inflammatory drug . p > < p >Further studies are needed to fully understand the mechanisms by which< strong >disodium 4 , 4 '- dinitro - 2 , 2 '- stilbenedisulfonate< / strong > exerts its biological effects . However , these initial findings open up exciting possibilities for its application in drug development . p > < p >< strong >Environmental Impact strong > p > < p >The environmental impact of chemicals used in various industries is an important consideration . Studies on< strong >dis sodium 4 , 4 '- dinitro - 2 , 2 '- stilbenedisulfonate< / strong > have shown that while it is stable under normal conditions , proper disposal methods should be followed to prevent contamination . Research efforts are ongoing to develop more sustainable production processes that minimize environmental footprints . p > < p >< strong >Conclusion strong > p > < p >< strong >Dis sodium 4 , 4 '- dinitro - 2 , 2 '- stilbenedisulfonate strong >( CAS No .3709 - 43 -1 ) is a multifaceted compound with a wide range of applications across different scientific disciplines . Its unique chemical structure endows it with valuable properties that make it indispensable in analytical chemistry , molecular biology , and potentially therapeutic applications . As research continues to uncover new uses and optimize existing methods , this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations . p > article > response >